4-{3-[(3-methyl-3-phenylpiperidin-1-yl)carbonyl]phenyl}morpholine

• IUPAC Name: (3-methyl-3-phenylpiperidin-1-yl)-(3-morpholin-4-ylphenyl)methanone
• InChI: InChI=1S/C23H28N2O2/c1-23(20-8-3-2-4-9-20)11-6-12-25(18-23)22(26)19-7-5-10-21(17-19)24-13-15-27-16-14-24/h2-5,7-10,17H,6,11-16,18H2,1H3
• InChI Key: BGXDTHMIVGQXJD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=CC(=CC=C2)N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

Morpholine derivatives are a significant class of compounds in medicinal chemistry due to their versatile biological activities and roles in drug development. The compound "4-{3-[(3-methyl-3-phenylpiperidin-1-yl)carbonyl]phenyl}morpholine" belongs to this class, showcasing the morpholine moiety's importance in enhancing pharmacological profiles.

Synthesis Analysis

The synthesis of morpholine derivatives often involves multiple steps, including condensation reactions, nucleophilic additions, and cyclizations. For instance, the synthesis of 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate involved a two-step process and crystallized in the monoclinic space group, showcasing typical synthetic routes for such compounds (Duan et al., 2014).

Molecular Structure Analysis

The molecular structure of morpholine derivatives is often confirmed using techniques like NMR, IR, Mass spectral studies, and single crystal X-ray diffraction. For example, a study on a morpholine derivative highlighted its monoclinic system and the angles formed by different moieties within the molecule, indicating the structural complexity of these compounds (Ambekar et al., 2014).

Chemical Reactions and Properties

Morpholine derivatives undergo various chemical reactions, including aminomethylation and reactions with Grignard reagents, leading to a wide range of biological activities. The reactivity of these compounds often hinges on the morpholine ring and the substituents attached to it, which can significantly alter their chemical properties (Isakhanyan et al., 2016).

Physical Properties Analysis

The physical properties of morpholine derivatives, such as melting points, solubility, and crystalline structure, are crucial for their application in drug design. These properties are influenced by the molecular structure and the nature of substituents on the morpholine ring (Ji et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and the ability to form complexes with metals, play a vital role in the pharmacological utility of morpholine derivatives. Studies have shown that these compounds can form stable complexes with various metals, enhancing their biological activity and potential for drug development (Kaya et al., 2006).